2-(ethoxymethylidene)-N,N'-diphenylpropanediamide

• IUPAC Name: 2-(ethoxymethylidene)-N,N'-diphenylpropanediamide
• InChI: InChI=1S/C18H18N2O3/c1-2-23-13-16(17(21)19-14-9-5-3-6-10-14)18(22)20-15-11-7-4-8-12-15/h3-13H,2H2,1H3,(H,19,21)(H,20,22)
• InChI Key: MEFPSRGMJNEZPG-UHFFFAOYSA-N
• Canonical SMILES: CCOC=C(C(=O)NC1=CC=CC=C1)C(=O)NC2=CC=CC=C2
• Molecular Formula: C18H18N2O3
• Molecular Weight: 310.3 g/mol
• CAS No.: 324580-80-5

Description

2-(ethoxymethylidene)-N,N'-diphenylpropanediamide is a useful research compound. Its molecular formula is C18H18N2O3 and its molecular weight is 310.353. The purity is usually 95%.
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Scientific Research Applications

New Chiral Metal Complexes Synthesis

Researchers have explored the reactions of ethyl 2-ethoxymethylidene-3-oxo-3-polyfluoroalkylpropionates with certain amines to produce compounds that serve as ligands for chiral complexes with transition metals. These complexes have potential applications in asymmetric synthesis and catalysis, indicating the utility of ethoxymethylidene derivatives in developing new chiral materials (Kudyakova et al., 2011).

Corrosion Inhibition

A theoretical study on quinoxalines, including derivatives similar to 2-(ethoxymethylidene)-N,N'-diphenylpropanediamide, demonstrated their potential as corrosion inhibitors for metals in acidic environments. The study used quantum chemical calculations to establish a relationship between molecular structure and inhibition efficiency, suggesting applications in materials protection and extending the lifespan of metal components (Zarrouk et al., 2014).

Ferroelectric Materials Development

The synthesis of novel homochiral enantiomers from compounds structurally related to this compound has been reported. These compounds exhibit ferroelectric properties with potential applications in electronic devices, highlighting the relevance of ethoxymethylidene derivatives in the development of new functional materials (Sui et al., 2010).

Organic Solar Cells

In the field of renewable energy, derivatives of this compound have been utilized in the synthesis of small-molecule organic solar cells. Studies have investigated the relationship between molecular structure and photovoltaic performance, aiming to enhance the efficiency of solar energy conversion (Ni et al., 2015).

Antioxidant Activity Evaluation

Research into the antioxidant activity of phenolic compounds has employed 2,2'-diphenyl-1-picrylhydrazyl (DPPH) methods, where derivatives similar to this compound may serve as reference compounds. These studies contribute to our understanding of antioxidant mechanisms and potential applications in food preservation and health (Dawidowicz et al., 2012).